![molecular formula C35H46O19 B1459679 Crassifolioside CAS No. 120693-47-2](/img/structure/B1459679.png)
Crassifolioside
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Description
Crassifolioside is a natural product derived from plant sources . It is a phenylethanoid glycoside with an empirical formula of C35H46O19 and a molecular weight of 770.73 .
Molecular Structure Analysis
The molecular structure of Crassifolioside is represented by the empirical formula C35H46O19 . The structure of Crassifolioside is described as β-(3′, 4′-dihydroxyphenyl)-ethyl-(2, 3-α-l-dirhamnosyl)-(4-O-caffeoyl)-β-d-glucopyranoside .Physical And Chemical Properties Analysis
Crassifolioside has a boiling point of 1007.9±65.0 °C (Predicted), a density of 1.62±0.1 g/cm3 (Predicted), and a pKa of 9.31±0.10 (Predicted) . It is stored at -20°C .Scientific Research Applications
Medicine
Cassifolioside has been studied for its potential medicinal applications due to its antioxidant properties. It has been isolated from plants like Ruellia tuberosa, which are used in traditional medicine for their anti-inflammatory and antiseptic properties . Research suggests that compounds like Cassifolioside may contribute to the pharmacological activities of these plants.
Biotechnology
Cassifolioside’s role in biotechnology is linked to its biological activities. It could be used in the development of bioactive materials or as a model compound for studying the interaction between natural products and biological systems .
Pharmacology
In pharmacology, Cassifolioside is of interest for its potential therapeutic effects. The compound’s antioxidant activity suggests it could be useful in developing treatments for diseases caused by oxidative stress .
Chemistry
Cassifolioside is significant in chemistry for its complex molecular structure. Its study can lead to a better understanding of phenylethanoid glycosides and their chemical properties, which is valuable for synthetic chemistry and the development of new compounds .
Food Science
Cassifolioside may have applications in food science as a natural antioxidant. Its inclusion in food packaging could potentially extend shelf life and reduce spoilage by combating oxidative damage .
properties
IUPAC Name |
[(2R,3R,4S,5R,6R)-6-[2-(3,4-dihydroxyphenyl)ethoxy]-2-(hydroxymethyl)-4,5-bis[[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy]oxan-3-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C35H46O19/c1-14-24(42)26(44)28(46)33(49-14)53-31-30(52-23(41)8-5-16-3-6-18(37)20(39)11-16)22(13-36)51-35(48-10-9-17-4-7-19(38)21(40)12-17)32(31)54-34-29(47)27(45)25(43)15(2)50-34/h3-8,11-12,14-15,22,24-40,42-47H,9-10,13H2,1-2H3/b8-5+/t14-,15-,22+,24-,25-,26+,27+,28+,29+,30+,31-,32+,33-,34-,35+/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGQSSJMCEJLHAO-POHHJEECSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(C(C(C(O1)OC2C(C(OC(C2OC3C(C(C(C(O3)C)O)O)O)OCCC4=CC(=C(C=C4)O)O)CO)OC(=O)C=CC5=CC(=C(C=C5)O)O)O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@H]2[C@@H]([C@H](O[C@H]([C@@H]2O[C@H]3[C@@H]([C@@H]([C@H]([C@@H](O3)C)O)O)O)OCCC4=CC(=C(C=C4)O)O)CO)OC(=O)/C=C/C5=CC(=C(C=C5)O)O)O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C35H46O19 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
770.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cassifolioside |
Q & A
Q1: What is crassifolioside and where is it found?
A1: Crassifolioside is a phenolic glycoside ester of caffeic acid. It has been isolated from the leaves of Plantago crassifolia [, ]. Other phenolic glycosides, including two novel compounds named nuomioside A and isonuomioside A, have also been found in this plant [].
Q2: What other phenolic glycosides are found alongside crassifolioside in Plantago crassifolia?
A2: While the exact profile of phenolic glycosides may vary, research has identified the presence of acteoside, isoacteoside, apigenin 7-O-beta-D-glucuronide, and its methyl ester, in addition to crassifolioside, within the leaves of Plantago crassifolia [].
Q3: Has the structure of crassifolioside been fully elucidated?
A3: While there are publications mentioning crassifolioside and its occurrence in Plantago crassifolia [, , ], detailed spectroscopic data and a full structural characterization have yet to be reported in the provided research excerpts.
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